Cas no 946314-79-0 (2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946314-79-0
• MF: C₁₆H₁₇F₂N₃O₃S
• MW: 369.386289358139
• CID: 6278714
• PubChem ID: 16884053
• Update Time: 2025-05-26

2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• 2-methylpropyl N-[4-[2-(3,4-difluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• 946314-79-0
• F5011-0330
• 2-methylpropyl N-(4-{[(3,4-difluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• VU0628637-1
• isobutyl (4-(2-((3,4-difluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• AKOS024488627

• Inchi： 1S/C16H17F2N3O3S/c1-9(2)7-24-16(23)21-15-20-11(8-25-15)6-14(22)19-10-3-4-12(17)13(18)5-10/h3-5,8-9H,6-7H2,1-2H3,(H,19,22)(H,20,21,23)
• InChI Key： OGHPXWQPVDDRDK-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=C(C=2)F)F)=O)N=C1NC(=O)OCC(C)C

Computed Properties

• Exact Mass: 369.09586891g/mol
• Monoisotopic Mass: 369.09586891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Professional Introduction to Compound with CAS No. 946314-79-0 and Product Name: 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

The compound with the CAS number 946314-79-0 and the product name 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this compound, particularly its thiazole core and difluorophenyl substituent, make it a promising candidate for further exploration in therapeutic contexts.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic scaffolds such as thiazole. Thiazole derivatives are known for their diverse biological activities and have been extensively studied for their potential in treating various diseases. The presence of a difluorophenyl group in this compound adds an additional layer of complexity, which can influence its pharmacokinetic properties and biological efficacy. This combination of structural elements makes it an intriguing subject for further research.

The 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate molecule is synthesized through a multi-step process that involves the careful selection of reagents and reaction conditions. The synthesis typically begins with the preparation of the thiazole core, followed by functionalization with the 3,4-difluorophenyl group. The final step involves the introduction of the carbamate moiety, which is crucial for determining the compound's biological activity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural motifs present in this molecule have been shown to interact with various biological targets, making it a versatile candidate for further optimization. Recent studies have demonstrated that thiazole derivatives can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The difluorophenyl substituent is particularly noteworthy, as it has been shown to enhance binding affinity and improve metabolic stability.

The biological activity of 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has been evaluated in several preclinical studies. These studies have revealed that the compound exhibits promising activity against various disease models. For instance, preliminary data suggest that it may have therapeutic potential in treating certain types of cancer by inhibiting key signaling pathways involved in tumor growth. Additionally, the compound has shown promise in combating microbial infections, making it a valuable candidate for developing new antibiotics.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary ADME studies have indicated that 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate exhibits favorable pharmacokinetic profiles, which could enhance its suitability for therapeutic use.

In conclusion, the compound with CAS number 946314-79-0 and the product name 2-methylpropyl N-(4-{(3,4-difluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its potential applications in medicine and to optimize its pharmacological properties.